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Compound of Interest

Compound Name: O-Terphenyl

Cat. No.: B166444 Get Quote

Welcome to the comprehensive support guide for o-terphenyl. This document is designed to

provide researchers, scientists, and drug development professionals with in-depth technical

information, best practices for handling and storage, and robust troubleshooting advice. Our

goal is to ensure your experiments are safe, efficient, and reproducible by addressing potential

challenges before they arise.

Section 1: Understanding o-Terphenyl: Core
Properties and Characteristics
o-Terphenyl is an aromatic hydrocarbon that sees use in a variety of applications, including as

a heat transfer fluid, a plasticizer, and in the synthesis of functional molecules for materials

science and drug discovery.[1][2] Its physical and chemical properties are crucial to

understanding its behavior in experimental settings.

Key Physical and Chemical Properties of o-Terphenyl
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Property Value Source(s)

CAS Number 84-15-1 [3]

Molecular Formula C₁₈H₁₄ [4]

Molecular Weight 230.30 g/mol [4]

Appearance
Colorless to light-yellow solid

(crystalline or flake-like)
[1][5]

Melting Point 56-59 °C (133-138 °F) [2]

Boiling Point 332-337 °C (630-639 °F) [1][2]

Solubility

Insoluble in water. Sparingly

soluble in lower alcohols and

glycols. Very soluble in

common aromatic solvents like

toluene and benzene, as well

as dichloromethane and

carbon tetrachloride.

[1][2]

Vapor Pressure <1 Pa at 25 °C [1]

Density 1.16 g/cm³ [1]

Flash Point 163-171 °C (325-339 °F) [5]

Section 2: Safety First: Hazard Identification and
Personal Protection
o-Terphenyl is a combustible solid and presents moderate toxicity if ingested or inhaled.[3][5]

Adherence to strict safety protocols is non-negotiable.

GHS Hazard Classification:

Acute Toxicity, Oral (Category 4)[3]

Acute Toxicity, Inhalation (Category 3)[3]
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Serious Eye Irritation (Category 2A)[3]

Hazardous to the aquatic environment, long-term hazard (Category 1)[3]

Personal Protective Equipment (PPE) Workflow
Proper PPE is the first line of defense against exposure. The following workflow should be

followed every time o-terphenyl is handled.
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o-Terphenyl PPE Workflow

Start: Prepare to Handle o-Terphenyl

Don Fire-Retardant Lab Coat
(Natural fibers recommended)

Wear Chemical Safety Goggles
(ANSI Z87.1 compliant)

Wear Chemically Resistant Gloves
(e.g., Nitrile, Neoprene)

Assess Ventilation

Work in a Certified Fume Hood

Adequate

If fume hood is unavailable or for large quantities,
wear a NIOSH-approved respirator

(e.g., N95 for dusts)

Inadequate

Proceed with Experiment

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166444?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Troubleshooting Low Yield with o-Terphenyl

Low Reaction Yield

Assess o-Terphenyl Purity

Purify o-Terphenyl
(Recrystallization or Chromatography)

Impurity Suspected
(e.g., discoloration)

Investigate Other Reaction Parameters
(Reagents, Conditions, etc.)

Purity Appears High

Rerun Reaction with Purified Material

Yield Improved Yield Unchanged

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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4. o-Terphenyl (CAS 84-15-1) - Chemical & Physical Properties by Cheméo [chemeo.com]

5. O-TERPHENYL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

To cite this document: BenchChem. [o-Terphenyl Technical Support Center: A Guide for
Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166444#o-terphenyl-handling-and-storage-best-
practices]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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